Cas no 61671-47-4 (2-Pyrrolidinone, 1-methyl-5-octyl-)
61671-47-4 structure
Product Name:2-Pyrrolidinone, 1-methyl-5-octyl-
CAS No:61671-47-4
MF:C13H25NO
MW:211.343703985214
CID:470637
PubChem ID:44720289
Update Time:2025-04-19
2-Pyrrolidinone, 1-methyl-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-methyl-5-octyl-
- 1-methyl-5-octylpyrrolidin-2-one
- 61671-47-4
- DTXSID30660398
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- Inchi: 1S/C13H25NO/c1-3-4-5-6-7-8-9-12-10-11-13(15)14(12)2/h12H,3-11H2,1-2H3
- InChI Key: PBTPYDDTYBNIOX-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCCCCCCC)N1C
Computed Properties
- Exact Mass: 211.19375
- Monoisotopic Mass: 211.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 20.31
2-Pyrrolidinone, 1-methyl-5-octyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
61671-47-4 (2-Pyrrolidinone, 1-methyl-5-octyl-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2556-73-2(N-Methylcaprolactam)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
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